2-[(Benzyloxy)methyl]-2-(bromomethyl)oxane

• Molecular Formula: C14H19BrO2
• Molecular Weight: 299.20 g/mol
• IUPAC Name: 2-(bromomethyl)-2-(phenylmethoxymethyl)oxane
• InChI: InChI=1S/C14H19BrO2/c15-11-14(8-4-5-9-17-14)12-16-10-13-6-2-1-3-7-13/h1-3,6-7H,4-5,8-12H2
• InChI Key: QUAMHETYZSCZMK-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)(COCC2=CC=CC=C2)CBr

Description

2-[(Benzyloxy)methyl]-2-(bromomethyl)oxane is a six-membered oxygen-containing heterocyclic compound (oxane/tetrahydropyran derivative) with two substituents at the C2 position: a benzyloxymethyl group (-CH2-O-CH2-C6H5) and a bromomethyl group (-CH2Br). Its molecular formula is C14H19BrO2, with a molecular weight of 299.21 g/mol (calculated). The benzyloxy group acts as a protective ether, while the bromomethyl group serves as a reactive site for nucleophilic substitution (e.g., alkylation). This compound is likely utilized as a synthetic intermediate in organic chemistry, particularly in multi-step syntheses requiring selective functionalization and protection strategies .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(Benzyloxy)methyl]-2-(bromomethyl)oxane typically involves the reaction of benzyloxy compounds with bromomethylating agents. One common method is the reaction of benzyloxymethanol with a brominating agent such as phosphorus tribromide (PBr3) or hydrobromic acid (HBr) under controlled conditions. The reaction is usually carried out in an inert solvent like dichloromethane at low temperatures to prevent side reactions.

Industrial Production Methods

Industrial production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The process typically includes steps like purification through distillation or recrystallization to achieve the desired purity levels.

Chemical Reactions Analysis

Types of Reactions

2-[(Benzyloxy)methyl]-2-(bromomethyl)oxane undergoes various chemical reactions, including:

Substitution Reactions: The bromomethyl group can be substituted with nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The benzyloxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction Reactions: The compound can be reduced to form alcohols or other reduced derivatives.

Common Reagents and Conditions

Substitution: Nucleophiles like sodium azide (NaN3) or potassium thiocyanate (KSCN) in polar aprotic solvents.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous solvents.

Major Products

Substitution: Formation of azides, thiocyanates, or ethers.

Oxidation: Formation of benzaldehyde or benzoic acid derivatives.

Reduction: Formation of benzyl alcohol or other reduced forms.

Scientific Research Applications

2-[(Benzyloxy)methyl]-2-(bromomethyl)oxane is a chemical compound used in various scientific research applications, including chemistry, biology, medicine, and industry. It serves as a building block in organic synthesis for creating complex molecules, studying enzyme mechanisms, developing pharmaceuticals, and producing specialty chemicals and materials.

Scientific Research Applications

• Chemistry: This compound is utilized as a building block in organic synthesis to prepare more complex molecules.
• Biology: It is used in the study of enzyme mechanisms and as a probe for biochemical pathways.
• Medicine: It has potential use in the development of pharmaceuticals and as an intermediate in drug synthesis.
• Industry: It is used in the production of specialty chemicals and materials.

Chemical Reactions

2-[(Benzyloxy)methyl]-2-(bromomethyl)oxane undergoes several types of chemical reactions:

• Substitution Reactions: The bromomethyl group can be substituted with nucleophiles such as amines, thiols, or alkoxides.
• Oxidation Reactions: The benzyloxy group can be oxidized to form corresponding aldehydes or carboxylic acids.
• Reduction Reactions: The compound can be reduced to form alcohols or other reduced derivatives.

Mechanism of Action

The mechanism of action of 2-[(Benzyloxy)methyl]-2-(bromomethyl)oxane involves its reactivity towards nucleophiles and electrophiles. The bromomethyl group acts as a good leaving group, facilitating substitution reactions. The benzyloxy group can participate in oxidation-reduction reactions, influencing the compound’s reactivity and stability.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Structural Comparison

The following table highlights key structural differences between the target compound and analogous oxane, oxirane, and oxetane derivatives:

Table 1: Structural Comparison

Compound Name	Molecular Formula	Ring Size	Substituents (Position)	Key Functional Groups
2-[(Benzyloxy)methyl]-2-(bromomethyl)oxane	C14H19BrO2	6-membered	C2: Benzyloxymethyl, Bromomethyl	Ether, Bromoalkyl
2-(Bromomethyl)-6-methoxyoxane	C7H13BrO2	6-membered	C2: Bromomethyl, C6: Methoxy	Bromoalkyl, Ether
(R)-(-)-2-(Benzyloxymethyl)-oxirane	C10H12O2	3-membered	C2: Benzyloxymethyl	Ether, Epoxide
2-(Bromomethyl)oxetane	C4H7BrO	4-membered	C2: Bromomethyl	Bromoalkyl
Bexagliflozin (antidiabetic drug)	C24H25ClO7	6-membered	C6: Hydroxymethyl	Hydroxyl, Aryl, Chloro

Reactivity and Stability

Bromomethyl Group Reactivity

• Target Compound : The bromine in 2-[(Benzyloxy)methyl]-2-(bromomethyl)oxane is moderately reactive. Steric hindrance from the bulky benzyloxy group may slow SN2 reactions compared to less hindered analogs .
• This compound is more reactive in nucleophilic substitutions .
• 2-(Bromomethyl)oxetane : The four-membered oxetane ring introduces strain, increasing bromine reactivity. This makes it suitable for polymerization or cross-linking applications .

Ether Group Stability

• Benzyloxy vs. Methoxy: Benzyloxy groups are stable under basic and acidic conditions but can be removed via hydrogenolysis. Methoxy groups are smaller and more electron-donating, offering superior stability in polar solvents .
• Bexagliflozin : The hydroxymethyl group on oxane is critical for biological activity (SGLT2 inhibition) but lacks the reactive bromine seen in the target compound .

Ring Size Effects

• Epoxide (Oxirane) : The three-membered ring in (R)-(-)-2-(Benzyloxymethyl)-oxirane is highly strained, making it reactive in ring-opening reactions (e.g., nucleophilic attack at the epoxide oxygen) .
• Oxane vs. Oxetane : The six-membered oxane ring in the target compound is less strained than oxetane, favoring stability over reactivity .

Stability and Handling

• Benzyloxy Protection: Benzyl ethers in the target compound require hydrogenolysis (e.g., H2/Pd-C) for deprotection, whereas methoxy groups are typically stable under such conditions .
• Oxetane Derivatives : The higher reactivity of 2-(bromomethyl)oxetane necessitates careful handling to prevent premature degradation or polymerization .

Biological Activity

The compound 2-[(Benzyloxy)methyl]-2-(bromomethyl)oxane , also known in some contexts as 4-[(Benzyloxy)methyl]-4-(bromomethyl)oxane, has garnered interest in medicinal chemistry due to its potential biological activities. This article delves into its biological properties, mechanisms of action, and applications in drug development.

This compound features a bromomethyl group and a benzyloxy moiety, which are crucial for its biological interactions. The bromomethyl group can undergo substitution reactions, making it a versatile intermediate for synthesizing various biologically active compounds. The benzyloxy group enhances lipophilicity, potentially improving membrane permeability and binding affinity to biological targets.

The biological activity of 2-[(Benzyloxy)methyl]-2-(bromomethyl)oxane is primarily attributed to its ability to interact with nucleophilic sites on proteins and enzymes. The bromomethyl group can form covalent bonds with amino acid residues, leading to altered enzyme activity. Additionally, the benzyloxy group may participate in π-π interactions with aromatic residues in proteins, influencing binding specificity and affinity.

Antimicrobial Activity

Recent studies have shown that compounds similar to 2-[(Benzyloxy)methyl]-2-(bromomethyl)oxane exhibit significant antimicrobial properties. Quaternary ammonium compounds (QACs), which share structural similarities, have been effective against a broad spectrum of microorganisms including bacteria, fungi, and viruses . The mechanism involves disrupting microbial cell membranes, leading to cell lysis and death.

Anticancer Potential

Research indicates that derivatives of this compound may possess anticancer properties. Studies have demonstrated that certain benzyloxy-substituted compounds can inhibit cancer cell proliferation by inducing apoptosis and inhibiting key signaling pathways involved in tumor growth .

Case Studies

Study	Findings
Study on Antimicrobial Efficacy	Demonstrated that compounds with similar structures effectively inhibited the growth of Gram-positive and Gram-negative bacteria at low concentrations .
Anticancer Activity Assessment	Identified that specific derivatives showed IC50 values in the micromolar range against various cancer cell lines, indicating potential for further development as anticancer agents .

Synthesis and Derivatives

The synthesis of 2-[(Benzyloxy)methyl]-2-(bromomethyl)oxane typically involves multi-step organic reactions. Its derivatives are synthesized through nucleophilic substitution reactions where the bromomethyl group can be replaced with various functional groups to enhance biological activity .